5-(3-Chloro-2-methylphenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 5-(3-chloro-2-methylphenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C14H10ClFO2/c1-8-10(3-2-4-12(8)15)9-5-6-13(16)11(7-9)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: PSUZTGFHNKWHQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID70690270
• Molecular Weight: 264.68 g/mol
• CAS RN: 1261979-44-5

Description

5-(3-Chloro-2-methylphenyl)-2-fluorobenzoic acid, or 5-CMBF, is a synthetic organic compound used in a variety of scientific research applications. It is an important building block for organic synthesis and is used in a wide range of laboratory experiments. 5-CMBF is a versatile compound with a wide range of applications, from drug discovery to the study of biochemical and physiological processes.

Scientific Research Applications

5-CMBF is a versatile compound with a wide range of applications in scientific research. It is used in drug discovery and development, as well as in the study of biochemical and physiological processes. It is also used in the synthesis of a variety of organic compounds, such as pharmaceuticals, agrochemicals, and dyes. 5-CMBF is also used in the study of enzyme-catalyzed reactions, as well as in the synthesis of polymers.

Mechanism of Action

5-CMBF has a wide range of mechanisms of action. It can act as an inhibitor of enzymes, as well as a ligand for receptors. It can also act as a catalyst for a variety of organic reactions, such as the Diels-Alder reaction, the Wittig reaction, and the Heck reaction. In addition, 5-CMBF can act as a substrate for oxidation and reduction reactions.
Biochemical and Physiological Effects
5-CMBF has a wide range of biochemical and physiological effects. It can act as an inhibitor of enzymes, as well as a ligand for receptors. It can also affect the activity of enzymes, as well as the expression of genes. In addition, 5-CMBF can act as an antioxidant, as well as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

The use of 5-CMBF in lab experiments has a number of advantages and limitations. One of the main advantages is its versatility, as it can be used in a variety of different applications. Additionally, it is relatively inexpensive and easy to synthesize. However, it is also important to note that 5-CMBF can be toxic and should be handled with caution.

Future Directions

There are a number of potential future directions for 5-CMBF research. One potential direction is the development of new synthesis methods for the compound. Additionally, further research could be done to explore the biochemical and physiological effects of 5-CMBF. Finally, further research could be done to explore the potential applications of 5-CMBF in drug discovery and development.

Synthesis Methods

5-CMBF can be synthesized in a variety of ways, including the Williamson ether synthesis, the Curtius rearrangement, and the Ullmann reaction. The Williamson ether synthesis involves the reaction of an alkyl halide with an alkoxide in the presence of a base. The Curtius rearrangement involves the reaction of an acyl azide with an alcohol to form a ketone. The Ullmann reaction involves the reaction of an aryl halide with a nucleophile to form an aryl ether. All of these methods are commonly used to synthesize 5-CMBF.